Cas no 886928-76-3 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide
• CAS No: 886928-76-3
• MF: C₁₄H₁₂ClN₅OS₂
• MW: 365.860978126526
• CID: 5477544
• PubChem ID: 7272851
• Update Time: 2025-05-21

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• 886928-76-3
• STL283829
• 2-((4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide
• AKOS008313081
• F2649-0303
• 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide

• Inchi： 1S/C14H12ClN5OS2/c15-9-3-5-10(6-4-9)17-12(21)8-23-14-19-18-13(20(14)16)11-2-1-7-22-11/h1-7H,8,16H2,(H,17,21)
• InChI Key： RAJNWESZNSLHTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(C2=CC=CS2)N1N)=O

Computed Properties

• Exact Mass: 365.0171801g/mol
• Monoisotopic Mass: 365.0171801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide

Introduction to 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide (CAS No. 886928-76-3)

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide (CAS No. 886928-76-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of a thiophene ring and a chlorophenyl group, contribute to its distinct pharmacological profile.

The chemical structure of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide is characterized by a central 1,2,4-triazole core linked to a thiophene ring via a sulfur atom. The acetamide moiety is attached to the triazole ring through a sulfur bridge and is further substituted with a 4-chlorophenyl group. This combination of functional groups imparts the compound with a high degree of structural rigidity and specificity, which are crucial for its biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide exhibits potent antifungal activity against several clinically relevant fungal pathogens. The compound's ability to inhibit fungal growth is attributed to its interaction with key enzymes involved in fungal metabolism and cell wall synthesis.

In addition to its antifungal properties, this compound has also shown promise as an anticancer agent. Preclinical studies have reported that 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide can induce apoptosis in various cancer cell lines by modulating signaling pathways associated with cell proliferation and survival. Specifically, the compound has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide have also been investigated in detail. Studies have demonstrated that the compound exhibits good oral bioavailability and favorable plasma stability. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity assessments are essential components of drug development. Preclinical toxicity studies have indicated that 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

The synthesis of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-chlorophenyl)acetamide involves several well-established chemical reactions. The key steps include the formation of the triazole ring through a cyclization reaction and the subsequent introduction of the thiophene and chlorophenyl groups. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, 2-{4-amino-5-(thiophen-2-y l)-4H -1 , 2 , 4 -tr iaz ol -3 -y ls ul fany l } -N -( 4 -ch lor ophen yl ) acet amide strong > (CAS No. 886928 -76 -3 ) represents a promising lead compound in the development of new therapeutic agents for various diseases . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds significant potential for improving patient outcomes in multiple therapeutic areas . p >